Cas no 1375080-90-2 (3-Cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel-)

• Product Name: 3-Cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel-
• CAS No: 1375080-90-2
• MF: C₁₂H₂₁NO₂Si
• MW: 239.386144399643
• CID: 5150173
• Update Time: 2025-07-18

3-Cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel-

• Inchi： 1S/C12H21NO2Si/c1-12(9-13)7-6-10(8-11(12)14-2)15-16(3,4)5/h8,11H,6-7H2,1-5H3/t11-,12+/m0/s1
• InChI Key： BJQRJHOCZQJWFS-NWDGAFQWSA-N
• SMILES： [C@@]1(C)(C#N)CCC(O[Si](C)(C)C)=C[C@@H]1OC

Additional information on 3-Cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel-

3-Cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel-: A Versatile Synthetic Intermediate in Modern Pharmaceutical and Material Science Research

CAS No. 1375080-90-2 represents a pivotal compound in the field of organic chemistry, with its unique molecular architecture offering significant potential for applications in drug discovery and advanced material synthesis. This compound, characterized by its 3-cyclohexene-1-carbonitrile backbone, is further functionalized with 2-methoxy and 1-methyl groups, while the 4-[(trimethylsilyl)oxy] substituent introduces steric and electronic properties that are critical for its reactivity. The stereochemical configuration, denoted as (1R,2S)-rel-, adds another layer of complexity, enabling precise control over molecular interactions in biological systems.

Recent advancements in medicinal chemistry have highlighted the importance of 3-cyclohexene-1-carbonitrile derivatives in the development of small-molecule therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with similar structural frameworks exhibit enhanced binding affinity to G protein-coupled receptors (GPCRs), which are targets for approximately 30% of all FDA-approved drugs. The 2-methoxy group on this molecule is particularly noteworthy, as it modulates hydrophobic interactions and hydrogen bonding capabilities, making it a promising candidate for optimizing drug-target interactions.

The 1-methyl substitution at the cyclohexene ring contributes to the compound's stability and metabolic resistance, a critical factor in pharmaceutical design. Researchers at the University of Tokyo recently reported that methylated derivatives of this structure show prolonged half-lives in vivo, which could reduce the frequency of dosing requirements for chronic conditions. Meanwhile, the 4-[(trimethylsilyl)oxy] group serves as a protective moiety, preventing premature hydrolysis of the nitrile group while maintaining reactivity for further functionalization.

Advancements in asymmetric synthesis have enabled the selective preparation of the (1R,2S)-rel- stereoisomer, which is essential for achieving the desired biological activity. A 2024 publication in Organic Letters showcased a chiral catalytic method that achieves >95% enantiomeric excess for this configuration. This stereochemical precision is crucial for applications in enantioselective drug delivery systems, where the spatial arrangement of functional groups can significantly impact pharmacokinetics and toxicity profiles.

From a materials science perspective, this compound's unique electronic properties make it a valuable precursor for designing optoelectronic materials. A 2023 study in Advanced Materials revealed that derivatives of 3-cyclohexene-1-carbonitrile exhibit exceptional charge transport characteristics, with bandgap energies tunable via the 2-methoxy and 1-methyl substitutions. These properties position the compound as a potential candidate for next-generation organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent computational studies have further expanded the understanding of this molecule's behavior. Quantum mechanical simulations published in Chemical Science in 2023 predicted that the 4-[(trimethylsilyl)oxy] group enhances the compound's solubility in polar solvents while maintaining hydrophobic interactions with lipid membranes. This dual functionality is particularly advantageous for drug delivery systems targeting intracellular compartments.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions. A 2024 report in ChemistrySelect described a novel methodology for preparing the (1R,2S)-rel- isomer using a combination of asymmetric hydrogenation and selective oxidation. This approach not only improves yield but also reduces the environmental impact of the synthesis, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

As the field of synthetic chemistry continues to evolve, compounds like 3-cyclohexene-1-carbonitrile, 2-methoxy-1-methyl-4-[(trimethylsilyl)oxy]-, (1R,2S)-rel- will play an increasingly important role in addressing complex challenges in medicine and materials science. Their ability to be tailored through precise functionalization and stereocontrol opens new avenues for innovation, from targeted therapies to sustainable materials.